Cas no 118891-26-2 (2-Butyne,1-(methylthio)-)

• Product Name: 2-Butyne,1-(methylthio)-
• CAS No: 118891-26-2
• MF: C₅H₈S
• MW: 100.182020187378
• CID: 132999
• PubChem ID: 14338941
• Update Time: 2025-04-19

2-Butyne,1-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-Butyne,1-(methylthio)-
• 1-methylsulfanylbut-2-yne
• 1-Methylthio-2-butyne
• SCHEMBL1014474
• DTXSID80559081
• 118891-26-2
• 1-(METHYLSULFANYL)BUT-2-YNE

• Inchi： 1S/C5H8S/c1-3-4-5-6-2/h5H2,1-2H3
• InChI Key： OZVZGILYJHXDNV-UHFFFAOYSA-N
• SMILES： S(C)CC#CC

Computed Properties

• Exact Mass: 100.03500
• Monoisotopic Mass: 100.03467143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 72.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 25.30000
• LogP: 1.37270